Cas no 864085-92-7 (MDNI-caged-L-glutamate)

• Product Name: MDNI-caged-L-glutamate
• CAS No: 864085-92-7
• MF: C₁₄H₁₆N₄O₈
• MW: 368.298843383789
• CID: 4661902
• Update Time: 2025-09-26

MDNI-caged-L-glutamate Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-5-(4-methoxy-5,7-dinitro-2,3-dihydroindol-1-yl)-5-oxopentanoic acid
• 2-Amino-5-(4-methoxy-5,7-dinitro-2,3-dihydro-1H-indole-1-yl)-5-oxopentanoic acid
• MDNI-caged-L-glutamate

• Inchi： 1S/C14H16N4O8/c1-26-13-7-4-5-16(11(19)3-2-8(15)14(20)21)12(7)9(17(22)23)6-10(13)18(24)25/h6,8H,2-5,15H2,1H3,(H,20,21)
• InChI Key： SYNWQVVPBORTQE-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=C(C2=C1CCN2C(CCC(C(=O)O)N)=O)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 368.096813g/mol
• Monoisotopic Mass: 368.096813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 185
• Molecular Weight: 368.3g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on MDNI-caged-L-glutamate

Exploring MDNI-caged-L-glutamate (CAS No. 864085-92-7): A Cutting-Edge Tool for Neuroscience Research

In the rapidly evolving field of neuroscience, researchers are constantly seeking advanced tools to study synaptic transmission and neural circuits with high precision. One such innovative compound is MDNI-caged-L-glutamate (CAS No. 864085-92-7), a photolabile derivative of the essential neurotransmitter L-glutamate. This compound has gained significant attention due to its unique ability to release L-glutamate upon light stimulation, enabling spatiotemporal control in neuronal activation studies. The MDNI-caging group offers distinct advantages over traditional caging groups, including faster uncaging kinetics and improved solubility, making it a preferred choice for advanced optopharmacology applications.

The growing interest in MDNI-caged-L-glutamate aligns with several trending topics in neuroscience research. With the increasing focus on precision neurobiology and optogenetics, scientists are actively searching for compounds that can provide millisecond-scale control over neurotransmitter release. The compound's CAS number (864085-92-7) frequently appears in literature searches related to photopharmacology and chemical neuroscience tools. Recent publications highlight its application in studying synaptic plasticity, neural circuit mapping, and neurotransmitter receptor dynamics, addressing some of the most pressing questions in modern neuroscience.

From a chemical perspective, MDNI-caged-L-glutamate represents a sophisticated modification of the native neurotransmitter. The MDNI (7-methoxy-4,5-dinitroindoline) caging group is strategically attached to the γ-carboxyl group of L-glutamate, preserving the molecule's biological activity while rendering it temporarily inert. This design allows researchers to precisely control when and where the active neurotransmitter is released using specific wavelengths of light (typically in the 360-420 nm range). The compound's stability in physiological conditions and rapid photolysis kinetics (often sub-millisecond) make it particularly valuable for studying fast synaptic processes that were previously inaccessible to chemical manipulation.

The applications of MDNI-caged-L-glutamate extend across multiple research domains. In basic neuroscience research, it enables precise mapping of glutamatergic circuits with cellular resolution. For drug discovery programs, it serves as a critical tool for validating glutamate receptor targets and screening potential modulators. The compound's compatibility with live-cell imaging techniques and electrophysiology recordings has made it indispensable for investigating the fundamental mechanisms of excitatory neurotransmission. Furthermore, its use in organotypic slice cultures and in vivo preparations demonstrates the versatility of this chemical tool across different experimental systems.

Recent technological advancements have further enhanced the utility of MDNI-caged-L-glutamate in neuroscience. The development of two-photon uncaging systems allows for three-dimensional precision in neurotransmitter release, enabling researchers to probe synaptic function with unprecedented spatial resolution. This capability is particularly relevant for studies of dendritic integration and spine-specific plasticity, which are hot topics in current neuroscience research. The compound's compatibility with advanced microscopy techniques addresses the growing demand for tools that can bridge molecular and systems-level neuroscience.

Quality considerations are paramount when working with MDNI-caged-L-glutamate. Researchers should verify the compound's purity (typically ≥95% by HPLC), solubility characteristics, and photolysis efficiency for their specific experimental conditions. Proper storage (usually at -20°C protected from light) and handling procedures are essential to maintain the compound's stability and performance. These practical aspects frequently appear in search queries from researchers new to caged neurotransmitter applications, highlighting the need for comprehensive technical information about this specialized reagent.

Looking forward, MDNI-caged-L-glutamate is poised to play an increasingly important role in neuroscience research. As the field moves toward more sophisticated manipulations of neural activity with cellular and subcellular precision, the demand for advanced chemical tools like this will continue to grow. The compound's unique combination of rapid uncaging kinetics, biological fidelity, and experimental versatility makes it particularly valuable for addressing fundamental questions about neural communication and information processing in the brain. With ongoing developments in optical stimulation technologies and imaging modalities, the applications of this compound are likely to expand further in coming years.